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This guide provides an objective comparison of the performance of PBDTTT-EFT (also known
as PTB7-Th) based organic solar cells with alternative donor polymers. The data presented is
supported by experimental findings from peer-reviewed literature, offering a benchmark for
efficiency and operational lifetime.

Performance Benchmarking: Efficiency and Lifetime

The following tables summarize the key performance metrics for PBDTTT-EFT and two
common alternative donor polymers: PBDB-T and PCDTBT. These polymers are often blended
with fullerene or non-fullerene acceptors to form the active layer of the solar cell.

Table 1: Solar Cell Efficiency Parameters
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Short-
Power Open- Circuit
Donor Conversion Circuit Current Fill Factor
Acceptor . .
Polymer Efficiency Voltage Density (FF) (%)
(PCE) (%) (Voc) (V) (Jsc)
(mAlcm?)
PBDTTT-EFT  PC71BM 9.43[1] 0.80[1] 17.6[1] 67[1]
PBDTTT-EFT  PC71BM 9.5[2] 0.79[2] 18.1[2] 66[2]
PBDTTT-EFT  Bis-PDI-T-EG  5.3[3][4] - - ~50-60[3]
PBDB-T PC71BM 4.49[5] - 10.22[5] -
PBDB-T ITIC-Th >12[4] - - -
PBDB-T Bis-PDI-T-EG  3.0[3][4] - - ~50-60[3]
PCDTBT PC70BM - - - -

Table 2: Solar Cell Lifetime Data

Donor Polymer Acceptor Lifetime Metric Testing Conditions
>60% PCE loss after Simulated AM1.5
PBDTTT-EFT PC71BM o
24h[6] illumination[6]
Continuous 1 sun
PTB7-Th (PBDTTT- Extrapolated T80 of ) o
IEICO-4F illumination
EFT) >20 years[7] )
equivalent[7]
TS80 of up to 6200
) Outdoor, real-world
PCDTBT PC71BM hours (post burn-in of -
conditions[8]
450h)[8]
) Continuous
Projected T80 of ) o
PCDTBT PC70BM illumination from a

14,500 hours

solar simulator
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Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide,
providing a framework for reproducible research.

Solar Cell Fabrication (Inverted Architecture)

A common method for fabricating PBDTTT-EFT:PC71BM based inverted solar cells involves
the following steps[1]:

e Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned
in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then treated with UV-ozone.

o Electron Transport Layer (ETL) Deposition: A layer of zinc oxide (ZnO) nanoparticles
dispersed in a solvent is spin-coated onto the cleaned ITO substrate, followed by annealing.

e Active Layer Deposition: A blend of PBDTTT-EFT and PC71BM in a solvent like
chlorobenzene, often with an additive such as 1,8-diiodooctane (DIO), is spin-coated on top
of the ETL in an inert atmosphere (e.g., a nitrogen-filled glovebox). The film is then dried.

o Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as
molybdenum oxide (MoOXx), is deposited on the active layer.

» Electrode Evaporation: A top electrode, typically silver (Ag) or aluminum (Al), is thermally
evaporated onto the HTL under high vacuum.

Device Performance Characterization

The power conversion efficiency of the solar cells is determined by measuring their current
density-voltage (J-V) characteristics under simulated sunlight:

e lllumination: A solar simulator with a light intensity of 100 mW/cm2 and an AM1.5G spectrum
is used.

e J-V Measurement: The current density and voltage are measured using a source meter.
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o Parameter Extraction: The key parameters—PCE, Voc, Jsc, and FF—are extracted from the
J-V curve.

Lifetime and Stability Testing

The operational lifetime of organic solar cells is evaluated using standardized protocols, such
as those developed by the International Summit on Organic Photovoltaic Stability (ISOS)[9][10]
[11]. These protocols define various stress conditions to simulate real-world operation and
storage.

¢ ISOS-L (Light Soaking): Devices are exposed to continuous illumination (e.g., 1 sun
equivalent) at a controlled temperature. The performance parameters are monitored over
time to determine metrics like T80 (the time it takes for the PCE to drop to 80% of its initial
value)[9][11].

e |ISOS-D (Dark Storage): Devices are stored in the dark under controlled temperature and
humidity to assess their shelf life[9][11].

e |ISOS-O (Outdoor): Devices are tested under real-world outdoor conditions, with performance
monitored over extended periods[9][10].

Visualizing the Process: Experimental Workflow

The following diagram illustrates the typical workflow for the fabrication and characterization of
PBDTTT-EFT based organic solar cells.
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Caption: Workflow for organic solar cell fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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